3-(1,3-Dioxolan-2-yl)-3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-one

• CAS No.: 89517-72-6
• Molecular Formula: C10H15N3O3
• Molecular Weight: 225.24 g/mol
• IUPAC Name: 3-(1,3-dioxolan-2-yl)-3-methyl-1-(1,2,4-triazol-1-yl)butan-2-one
• InChI: InChI=1S/C10H15N3O3/c1-10(2,9-15-3-4-16-9)8(14)5-13-7-11-6-12-13/h6-7,9H,3-5H2,1-2H3
• InChI Key: XDCQHEVQJDNHNM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1OCCO1)C(=O)CN2C=NC=N2

Description

3-(1,3-Dioxolan-2-yl)-3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-one is a useful research compound. Its molecular formula is C10H15N3O3 and its molecular weight is 225.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

180.6 g (0.94 mol) of 1-chloro-3-(dioxolan-2-yl)-3-methyl-butan-2-one, 64.9 g (0.94 mol) of 1,2,4-triazole and 142.7 g (1 mol) of potassium carbonate in 1,000 ml of methyl ethyl ketone are heated under reflux for 16 hours. The solid is filtered off under suction and the solvent is distilled off, the oily residue is taken up in 700 ml of methylene chloride, and the organic phase is extracted with twice 1,000 ml of water. The solvent is distilled off from the organic phase. 151.3 g (71.5% of theory) of 1-(1,2,4-triazol-1-yl)-3-(dioxolan-2-yl)-3-methyl-butan-2-one are obtained as an oil with a purity of 99% according to gas chromatography. ##STR23##